Cas no 65-86-1 (2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid)

2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid Properties

Names and Identifiers

• 2,6-Dioxo-1,2,3,6-tetrahydro-4-pyrimidinecarboxylic acid
• orotic acid anhydrous
• orotic acid free acid anhydrous plant*cell cultur
• 1,2,3,6-tetrahydro-2,6-dioxopyrimidine-4-carboxylic acid
• 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid~Uracil-4-carboxylic acid
• 2,4-Dioxy-6-carboxy pyrimidine
• 2,6-Dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• 4-pyrimidinecarboxylic acid
• Orotic acid
• OROTIC ACID FREE ACID ANHYDROUS
• URACIL-6-CARBOXYLIC ACID(P)
• [3H]-Orotic acid
• 1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidine carboxylic acid
• 6-Carboxyuracil
• 6-uracilic acid
• H-ORO-OH
• Orodin
• orodin[qr]
• Oropur
• orotic
• Orotonin
• Orotonsan
• Orotsaure
• Oroturic
• Orotyl
• Vitamin B13
• 2,6-Dihydroxypyrimidine-4-carboxylic acid
• 6-Carboxy-2,4-dihydroxypyrimidine
• Uracil-6-carboxylic acid
• KBM551, serum-free medium for DC and CIK DC/CIK
• 1,2,3,6-Tetrahydro-2,6-dioxo-4-pyrimidinecarboxylic acid
• Whey factor
• 6-Uracilcarboxylic acid
• Animal galactose factor
• Orotsaeure
• Molkensaeure
• Uracil-6-carbosaeure
• orotate
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-2,6-dioxo-
• 2,6-Dihydroxy-4-pyrimidinecarboxylic acid
• Orotsaeure [German]
• Acidum oroticum
• Acide orotique
• Acido orotico
• +Expand

• MDL： MFCD00006027
• InChIKey： PXQPEWDEAKTCGB-UHFFFAOYSA-N
• Inchi： 1S/C5H4N2O4/c8-3-1-2(4(9)10)6-5(11)7-3/h1H,(H,9,10)(H2,6,7,8,11)
• SMILES： O=C1N([H])C(C([H])=C(C(=O)O[H])N1[H])=O
• BRN： 383901

Computed Properties

• Exact Mass: 156.017107g/mol
• Surface Charge: 0
• XLogP3: -1.4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 156.017107g/mol
• Monoisotopic Mass: 156.017107g/mol
• Topological Polar Surface Area: 95.5Ų
• Heavy Atom Count: 11
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• Temperature: When heated to decomposition it emits toxic fumes of /nitrogen oxides/.
• Dissociation Constants: pKa1 = 2.07; pKa2 = 9.45
• LogP: -1.23860
• PSA: 103.02000
• Merck: 13,6942
• Refractive Index: 1.4800 (estimate)
• Water Partition Coefficient: Slightly soluble
• Boiling Point: 656.9°C at 760 mmHg
• Melting Point: 345-346 ºC
• Flash Point: 351.1ºC
• Color/Form: White crystalline powder, odorless and sour
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: It is difficult to dissolve in water (0.18%), with a solubility of 13% in boiling water. It is very slightly soluble in alcohol and organic solvents, but insoluble in ether. Salt formation and dissolution in case of alkali
• Density: 1.6814 (rough estimate)